Cas no 2137798-43-5 (4-[(5-Amino-1,2,5,6-tetrahydropyridin-3-yl)methyl]pyridin-2-amine)

• Product Name: 4-[(5-Amino-1,2,5,6-tetrahydropyridin-3-yl)methyl]pyridin-2-amine
• CAS No: 2137798-43-5
• MF: C₁₁H₁₆N₄
• MW: 204.271541595459
• CID: 5799888
• PubChem ID: 165451424
• Update Time: 2025-05-25

4-[(5-Amino-1,2,5,6-tetrahydropyridin-3-yl)methyl]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-742959
• 4-[(5-amino-1,2,5,6-tetrahydropyridin-3-yl)methyl]pyridin-2-amine
• 2137798-43-5
• 4-[(5-Amino-1,2,5,6-tetrahydropyridin-3-yl)methyl]pyridin-2-amine

• Inchi： 1S/C11H16N4/c12-10-4-9(6-14-7-10)3-8-1-2-15-11(13)5-8/h1-2,4-5,10,14H,3,6-7,12H2,(H2,13,15)
• InChI Key： OXVQHDFLCCLYFL-UHFFFAOYSA-N
• SMILES： N1CC(CC2C=CN=C(C=2)N)=CC(C1)N

Computed Properties

• Exact Mass: 204.137496527g/mol
• Monoisotopic Mass: 204.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 77Ų

Additional information on 4-[(5-Amino-1,2,5,6-tetrahydropyridin-3-yl)methyl]pyridin-2-amine

4-[(5-Amino-1,2,5,6-Tetrahydropyridin-3-Yl)Methyl]Pyridin-2-Amine: A Comprehensive Overview

The compound 4-[(5-Amino-1,2,5,6-Tetrahydropyridin-3-Yl)Methyl]Pyridin-2-Amine, identified by the CAS number 2137798-43-5, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of organic compounds known as amines and pyridines, which are widely studied for their unique chemical properties and reactivity. The structure of this compound features a pyridine ring substituted with an amino group at the 2-position and a tetrahydropyridine moiety at the 4-position. The tetrahydropyridine ring itself contains an amino group at the 5-position, adding to the complexity and functionality of the molecule.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for synthesizing this compound. One such approach involves the use of catalytic hydrogenation techniques to construct the tetrahydropyridine ring. This method not only enhances the efficiency of the synthesis process but also allows for better control over the stereochemistry of the product. Additionally, computational chemistry tools have been employed to study the electronic structure and reactivity of this compound, providing valuable insights into its potential applications.

The unique combination of functional groups in 4-[(5-Amino-1,2,5,6-Tetrahydropyridin-3-Yl)Methyl]Pyridin-2-Amine makes it an attractive candidate for various chemical transformations. For instance, the amino groups present in the molecule can act as nucleophiles in substitution reactions or as bases in elimination reactions. Furthermore, the pyridine ring can undergo various electrophilic substitutions, depending on the reaction conditions. These properties make this compound a versatile building block in organic synthesis.

In terms of applications, this compound has shown promise in pharmaceutical research. Its ability to form hydrogen bonds and its rigid structure make it a potential candidate for drug design targeting specific biological receptors. Recent studies have explored its role as a ligand in metalloenzyme inhibitors and its potential as a scaffold for developing anti-inflammatory agents. The tetrahydropyridine moiety has also been implicated in modulating neurochemical pathways, suggesting its relevance in central nervous system drug development.

Another area where this compound has garnered attention is in materials science. Its ability to form coordination complexes with transition metals has led to investigations into its use as a ligand in catalysis and as a component in coordination polymers. Researchers have also explored its potential as an electroactive material for use in organic electronics and sensors.

The synthesis of 4-[(5-Amino-1,2,5,6-Tetrahydropyridin-3-Yl)Methyl]Pyridin-2-Amine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the coupling of pyridinaldehyde with an appropriate amine derivative followed by reduction to form the tetrahydropyridine ring. This method ensures high yields and good stereochemical outcomes.

In conclusion, 4-[(5-Amino-1,2,5,6-Tetrahydropyridin-3-Yl)Methyl]Pyridin-2-Amine is a multifaceted compound with diverse applications across various fields of science and technology. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to develop new materials and pharmaceuticals. As research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.